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Compound of Interest

Compound Name: trans-2-Hexenal

CAS No.: 505-57-7

Cat. No.: B1236974

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-2-Hexenal (CAS Number

6728-26-3), a widely occurring unsaturated aldehyde known for its characteristic green, leafy

aroma. This document collates critical technical data, detailed experimental protocols, and

outlines key biological signaling pathways associated with this compound.

Chemical and Physical Properties
trans-2-Hexenal is a colorless to pale yellow liquid.[1] It is a volatile organic compound found

in numerous plants, fruits, and vegetables, contributing significantly to their aroma profiles.[2]

The compound is soluble in organic solvents like chloroform and methanol, but only slightly

soluble in water.[1][3]
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Property Value Reference(s)

Molecular Formula C₆H₁₀O [3]

Molecular Weight 98.14 g/mol [3]

Appearance
Clear colorless to light yellow

liquid
[1][3]

Odor Green, leafy, fruity [2]

Density 0.846 g/mL at 25 °C [4]

Boiling Point 47 °C at 17 mmHg [4]

Flash Point 38.3 °C (closed cup) [4]

Refractive Index n20/D 1.446 [4]

Vapor Pressure 10 mmHg at 20 °C [4]

Purity ≥97% (GC) [3]

Spectral Data
Key spectral data for the characterization of trans-2-Hexenal are summarized below.
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Spectroscopy Key Data Reference(s)

¹H NMR (CDCl₃)

δ 9.51 (d, J=7.7 Hz, 1H), 6.85

(dt, J=15.6, 6.7 Hz, 1H), 6.13

(ddt, J=15.6, 7.7, 1.4 Hz, 1H),

2.32 (q, J=6.7, 1.4 Hz, 2H),

1.54 (h, J=7.4 Hz, 2H), 0.97 (t,

J=7.4 Hz, 3H)

[5]

¹³C NMR (CDCl₃)
δ 193.8, 158.7, 132.8, 34.6,

21.3, 13.5
[6]

Mass Spectrometry (GC-MS)
Major fragments (m/z): 41, 83,

42, 57, 69
[7]

Infrared (ATR-Neat)

2965, 2934, 2876, 1694

(C=O), 1642 (C=C), 1118, 971

cm⁻¹

[7]

Experimental Protocols
Chemical Synthesis of trans-2-Hexenal
A common method for the synthesis of trans-2-Hexenal involves the condensation of n-

butyraldehyde with vinyl ethyl ether, followed by hydrolysis.[1][8]

Step 1: Prins Cyclization

To a reaction flask, add an acidic ionic liquid catalyst, such as [ (CH₂)₃SO₃HMIM][HSO₄].[8]

At a temperature of 0-25 °C, slowly add a mixed solution of vinyl ethyl ether and n-

butyraldehyde (molar ratio of n-butyraldehyde to vinyl ether is typically 2:1 to 5:1).[8]

After the addition is complete, raise the temperature to 20-45 °C and stir the reaction mixture

for 1-6 hours.[8]

Following the reaction, perform reduced pressure distillation to obtain the cyclized

intermediate, 4-ethoxy-2,6-dipropyl-1,3-dioxane.[8]
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Step 2: Hydrolysis

In a separate reaction vessel equipped with a reflux oil-water layering device, add a dilute

aqueous solution of sulfuric acid (0.5-25% mass concentration) and the cyclized intermediate

from Step 1.[8]

Heat the mixture and distill at normal pressure for 4-48 hours.[8]

Collect the oil layer, which is the crude trans-2-Hexenal.[8]

Step 3: Purification

Purify the crude product by fractional distillation. First, rectify at normal pressure to remove

low-boiling point substances.[8]

Subsequently, perform vacuum rectification to obtain pure trans-2-Hexenal (purity >99%).[8]

Chemical Synthesis of trans-2-Hexenal

Step 1: Prins Cyclization Step 2: Hydrolysis Step 3: Purification

n-Butyraldehyde + Vinyl Ethyl Ether

Reaction at 0-45 °C

Acidic Ionic Liquid Catalyst

Reduced Pressure Distillation

Cyclized Intermediate

Cyclized Intermediate

Reflux Distillation

Dilute Sulfuric Acid

Crude trans-2-Hexenal

Crude trans-2-Hexenal

Fractional Distillation

Pure trans-2-Hexenal

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://patents.google.com/patent/CN108752177B/en
https://patents.google.com/patent/CN108752177B/en
https://www.benchchem.com/product/b1236974/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trans-2-hexenal-cas-6728-26-3
https://patents.google.com/patent/CN108752177B/en
https://patents.google.com/patent/CN108752177B/en
https://www.benchchem.com/product/b1236974/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trans-2-hexenal-cas-6728-26-3
https://patents.google.com/patent/CN108752177B/en
https://www.benchchem.com/product/b1236974/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-trans-2-hexenal-cas-6728-26-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A flowchart illustrating the chemical synthesis of trans-2-Hexenal.

GC-MS Analysis Protocol
The following is a representative protocol for the analysis of trans-2-Hexenal in a sample

matrix.

Sample Preparation: For headspace analysis of biological samples, solid-phase

microextraction (SPME) can be employed. A divinylbenzene/Carboxen/polydimethylsiloxane

fiber is exposed to the sample headspace.[9]

Gas Chromatography (GC):

Column: HP-5 capillary column (30 m length, 0.32 mm diameter, 0.25 µm film thickness).

[4]

Injector Temperature: 230 °C.[4]

Carrier Gas: Helium.

Temperature Program: Initial temperature of 40 °C held for 4 minutes, then ramped at 5

°C/min to 140 °C, followed by a ramp of 20 °C/min to 200 °C, with a final hold for 2

minutes.[4]

Mass Spectrometry (MS):

Ionization Energy: 70 eV.[4]

Scan Range: m/z 29-400.[4]
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GC-MS Analysis Workflow for trans-2-Hexenal
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A typical workflow for the GC-MS analysis of trans-2-Hexenal.

Biological Activity and Signaling Pathways
Biosynthesis in Plants
trans-2-Hexenal is a green leaf volatile (GLV) produced by plants in response to tissue

damage. Its biosynthesis begins with the release of α-linolenic acid from thylakoid membranes.

[10][11]
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Biosynthesis of trans-2-Hexenal in Plants
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The metabolic pathway for the biosynthesis of trans-2-Hexenal in plants.

Antifungal Mechanism
trans-2-Hexenal exhibits significant antifungal activity against various plant pathogens.[3][12]

[13] Its primary mode of action involves the disruption of the fungal cell wall and membrane

integrity.[12][13] This is achieved through the downregulation of key enzymes involved in the

biosynthesis of essential cell wall and membrane components.
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Antifungal Mechanism of trans-2-Hexenal
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A signaling pathway illustrating the antifungal action of trans-2-Hexenal.

Role in Insect Olfaction
In insects such as locusts, trans-2-Hexenal is detected by the olfactory system and can elicit

behavioral responses.[14][15] The detection mechanism involves the binding of the aldehyde to

odorant-binding proteins (OBPs) and subsequent activation of odorant receptors (ORs) on the

dendrites of olfactory receptor neurons (ORNs).
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Insect Olfactory Detection of trans-2-Hexenal
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A simplified pathway of trans-2-Hexenal detection in the insect olfactory system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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